Cas no 13183-76-1 ([1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-nonyl-)
13183-76-1 structure
Product Name:[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-nonyl-
CAS No:13183-76-1
MF:C14H22N4O
MW:262.350682735443
CID:1229435
PubChem ID:18629788
Update Time:2025-04-20
[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-nonyl- Chemical and Physical Properties
Names and Identifiers
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- [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-nonyl-
- SCHEMBL6931619
- 5-Nonyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
- 13183-76-1
- DTXSID501260618
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- Inchi: 1S/C14H22N4O/c1-2-3-4-5-6-7-8-9-12-10-13(19)18-14(17-12)15-11-16-18/h10-11H,2-9H2,1H3,(H,15,16,17)
- InChI Key: DYZXIBYJVXZWTL-UHFFFAOYSA-N
- SMILES: O=C1C=C(CCCCCCCCC)N=C2N=CNN21
Computed Properties
- Exact Mass: 262.17936134g/mol
- Monoisotopic Mass: 262.17936134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 57.1Ų
[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-nonyl- Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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